Cas no 139219-09-3 (Azocine, 1-(2-chlorophenyl)octahydro-)

• Product Name: Azocine, 1-(2-chlorophenyl)octahydro-
• CAS No: 139219-09-3
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 1274142
• Update Time: 2024-08-03

Azocine, 1-(2-chlorophenyl)octahydro- Chemical and Physical Properties

Names and Identifiers

• Azocine, 1-(2-chlorophenyl)octahydro-

• Inchi： 1S/C13H18ClN/c14-12-8-4-5-9-13(12)15-10-6-2-1-3-7-11-15/h4-5,8-9H,1-3,6-7,10-11H2
• InChI Key： TULSOELJNIHPIT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)CCCCCCC1

Computed Properties

• Exact Mass: 223.11294

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 324.6±25.0 °C(Predicted)
• PSA: 3.24
• pka: 6.28±0.20(Predicted)